![molecular formula C13H11NO4 B578013 5-(4,5-Dimethyl-2-nitrophenyl)furan-2-carbaldehyde CAS No. 1242840-80-7](/img/structure/B578013.png)
5-(4,5-Dimethyl-2-nitrophenyl)furan-2-carbaldehyde
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Description
5-(4,5-Dimethyl-2-nitrophenyl)furan-2-carbaldehyde (DMNPCA) is an important organic compound with a wide range of applications in scientific research. It is a member of the family of nitrophenyl furan-2-carbaldehyde derivatives and is commonly used as a building block in the synthesis of various organic compounds. DMNPCA is also used as a starting material in the synthesis of several biologically active compounds, such as antibiotics, hormones, and anti-cancer agents.
Scientific Research Applications
Thermodynamic Properties : The thermodynamic properties of similar compounds, including 5(nitrophenyl) furan-2-carbaldehydes, have been studied to understand their nature and optimize processes like synthesis and purification (Dibrivnyi et al., 2015).
Enthalpy of Formation and Combustion : Research on the enthalpy of formation and combustion of derivatives of 5-(4-nitrophenyl)furan-2-carbaldehyde has been conducted to calculate their thermochemical properties (Sobechko et al., 2022).
Polarographic Investigation : A study on the polarographic behavior of 5-nitrophenyl-2-furfurals and their derivatives has been done, providing insights into their electrochemical properties (Stradyn' et al., 1969).
Antimicrobial Activities : The synthesis and evaluation of antimicrobial activities of new functional derivatives of 3-[5-(4-nitrophenyl)furan-2-yl]pyrazole-4-carbaldehyde have been studied, indicating potential for creating effective antimicrobial agents (2021).
Neuroprotective Activities : Compounds including derivatives of furan-2-carbaldehyde have been isolated from Gastrodia elata, showing potential neuroprotective activity against induced cell damage, suggesting their use in drug development for neurodegenerative diseases (Li et al., 2016).
Fluorescent Sensor Development : A study on the development of a fluorescent sensor based on aryl-furfural functionalized barbituric acid for recognizing and separating metal ions highlights the application in real-time detection and separation technologies (Zhu et al., 2019).
Synthesis of Heterocyclic Compounds : Research on the synthesis of various heterocyclic compounds, including derivatives of furan-2-carbaldehyde, showcases their significance in organic chemistry and potential pharmaceutical applications (Elchaninov & Aleksandrov, 2018).
Formation of Furaldehyde Derivatives : Studies have shown that furaldehyde derivatives, including those similar to 5-(4,5-Dimethyl-2-nitrophenyl)furan-2-carbaldehyde, can form during the acid hydrolysis of plant foods, affecting the estimation of phenolic content and antioxidant activities (Chen et al., 2014).
properties
IUPAC Name |
5-(4,5-dimethyl-2-nitrophenyl)furan-2-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO4/c1-8-5-11(12(14(16)17)6-9(8)2)13-4-3-10(7-15)18-13/h3-7H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYFBIXLIJOSHED-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)[N+](=O)[O-])C2=CC=C(O2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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